Cas no 1354027-28-3 ([1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester)
[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1-((S)-2-amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
- [1-((S)-2-aminopropanyl)pyrrolidin-3-ylmethyl]methylcarbamic acid tert-butyl ester
- tert-Butyl ((1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)methyl)(methyl)carbamate
- AM97233
- [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
-
- Inchi: 1S/C14H27N3O3/c1-10(15)12(18)17-7-6-11(9-17)8-16(5)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-,11?/m0/s1
- InChI Key: VERLQVKBUXONRE-VUWPPUDQSA-N
- SMILES: O(C(C)(C)C)C(N(C)CC1CN(C([C@H](C)N)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 365
- Topological Polar Surface Area: 75.9
[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083353-500mg |
1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester |
1354027-28-3 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM499221-1g |
tert-Butyl((1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)methyl)(methyl)carbamate |
1354027-28-3 | 97% | 1g |
$1499 | 2023-01-01 |
[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
Recent Advances in the Study of [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS: 1354027-28-3)
The compound [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS: 1354027-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of protease inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research involves the use of this compound as a building block in the synthesis of novel peptide-based therapeutics. Its tert-butyl ester group and pyrrolidine ring provide structural stability and enhance bioavailability, making it an attractive candidate for drug design. Recent publications have highlighted its role in the inhibition of specific enzymes involved in disease pathways, such as those implicated in cancer and neurodegenerative disorders. For instance, a 2023 study demonstrated its efficacy in modulating the activity of cathepsin B, a protease associated with tumor progression and metastasis.
In addition to its therapeutic potential, advancements in the synthetic methodology for [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester have been reported. Researchers have developed more efficient and scalable routes for its production, reducing the cost and time required for large-scale synthesis. These improvements are critical for facilitating its integration into preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with enhanced potency and selectivity.
The pharmacological evaluation of this compound has also revealed its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties are essential for its development as a viable drug candidate. Recent in vivo studies have shown that it can effectively cross the blood-brain barrier, opening up possibilities for its use in treating central nervous system disorders. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future research.
In conclusion, [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS: 1354027-28-3) represents a promising scaffold in medicinal chemistry. Its multifaceted applications, from enzyme inhibition to drug delivery, underscore its versatility and potential impact on the pharmaceutical industry. Ongoing research aims to further refine its properties and expand its therapeutic scope, paving the way for its eventual clinical translation.
1354027-28-3 ([1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)